Cas no 902772-13-8 (5-Bromo-1H-indole-2-carbonitrile)

5-Bromo-1H-indole-2-carbonitrile structure
902772-13-8 structure
Product Name:5-Bromo-1H-indole-2-carbonitrile
CAS No:902772-13-8
MF:C9H5BrN2
MW:221.053400754929
MDL:MFCD20274509
CID:1038470
PubChem ID:68473340
Update Time:2024-10-26

5-Bromo-1H-indole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-1H-indole-2-carbonitrile
    • AK100664
    • 1H-Indole-2-carbonitrile, 5-bromo-
    • 5-Bromoindole-2-carbonitrile
    • PWYJCECTKKQOTQ-UHFFFAOYSA-N
    • FCH1417104
    • AX8241592
    • Z5310
    • ST24023869
    • 5-Bromo-1H-indole-2-carbonitrile (ACI)
    • SCHEMBL3002661
    • DTXCID00689157
    • DTXSID60738413
    • DB-253346
    • EN300-251715
    • 902772-13-8
    • FS-3624
    • AKOS016001594
    • MFCD20274509
    • MDL: MFCD20274509
    • Inchi: 1S/C9H5BrN2/c10-7-1-2-9-6(3-7)4-8(5-11)12-9/h1-4,12H
    • InChI Key: PWYJCECTKKQOTQ-UHFFFAOYSA-N
    • SMILES: N#CC1NC2C(=CC(=CC=2)Br)C=1

Computed Properties

  • Exact Mass: 219.96361g/mol
  • Monoisotopic Mass: 219.96361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.6
  • XLogP3: 2.8

5-Bromo-1H-indole-2-carbonitrile Security Information

5-Bromo-1H-indole-2-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
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€204.10 2023-04-22
abcr
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TRC
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